Cas no 66232-56-2 (2-Amino-6-ethylbenzoic acid)

• Product Name: 2-Amino-6-ethylbenzoic acid
• CAS No: 66232-56-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD11616258
• CID: 833420
• PubChem ID: 13827085
• Update Time: 2025-10-17

2-Amino-6-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-ethylbenzoic acid
• Benzoic acid, 2-amino-6-ethyl-
• Benzoic-acid-2-amino-6-ethyl-
• 6-ethyl-2-aminobenzoic acid
• 6-ethylanthranilic acid
• Benzoic acid,2-amino-6-ethyl
• 2-Amino-6-ethylbenzoicacid
• 2-amino-6-ethyl-benzoic acid
• 6-ethyl-anthranilic acid
• 6-ethyl-2-amino-benzoic acid
• Benzoic acid,2-amino-6-ethyl-
• XZZRBIJOVBNMIT-UHFFFAOYSA-N
• FCH897573
• 0174AC
• LS10158
• VF10348
• TRA0100201
• SY025652
• AK113818
• AX8070614
• ST2403
• SB75784
• AKOS006315804
• 66232-56-2
• SCHEMBL321003
• CS-D0143
• DTXSID30550568
• AC-26916
• AS-30521
• MFCD11616258

• MDL： MFCD11616258
• Inchi： 1S/C9H11NO2/c1-2-6-4-3-5-7(10)8(6)9(11)12/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： XZZRBIJOVBNMIT-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1CC)N)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 311.5 ℃ at 760 mmHg
• Flash Point: 142.2±24.6 °C
• Refractive Index: 1.601
• PSA: 63.32000
• LogP: 2.11060
• Vapor Pressure: No data available

2-Amino-6-ethylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-6-ethylbenzoic acid

2-Amino-6-ethylbenzoic Acid (CAS No. 66232-56-2): A Comprehensive Overview

2-Amino-6-ethylbenzoic acid (CAS No. 66232-56-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-amino-6-ethylbenzoic acid, is characterized by its unique molecular structure, which includes an amino group and an ethyl substituent on a benzoic acid backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 2-Amino-6-ethylbenzoic acid is C₁₀H₁₁NO₂, and its molecular weight is approximately 181.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in a wide range of experimental conditions.

In recent years, the study of 2-Amino-6-ethylbenzoic acid has expanded beyond its basic chemical properties to include its potential biological activities and applications in drug development. One of the key areas of interest is its role as a precursor in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored the use of 2-Amino-6-ethylbenzoic acid as a building block for the synthesis of novel anti-inflammatory agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory properties of derivatives of 2-Amino-6-ethylbenzoic acid. The researchers found that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease. This finding has sparked further interest in exploring the therapeutic potential of these compounds.

In addition to its anti-inflammatory properties, 2-Amino-6-ethylbenzoic acid has also shown promise in cancer research. A recent study published in the Journal of Cancer Research and Clinical Oncology demonstrated that derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT pathway. These findings have opened up new avenues for developing targeted cancer therapies.

The versatility of 2-Amino-6-ethylbenzoic acid extends to its use as a chelating agent in coordination chemistry. Its ability to form stable complexes with metal ions makes it useful in various applications, including catalysis, material science, and environmental remediation. For example, researchers have utilized 2-Amino-6-ethylbenzoic acid-based chelates to develop efficient catalysts for organic synthesis reactions, such as C-C bond formation and oxidation reactions.

In the realm of material science, 2-Amino-6-ethylbenzoic acid-based compounds have been used to create functional materials with unique properties. A study published in Advanced Materials in 2020 reported the synthesis of a novel polymer using 2-Amino-6-ethylbenzoic acid-derived monomers. The resulting polymer exhibited excellent mechanical strength and thermal stability, making it suitable for use in high-performance applications such as aerospace and automotive industries.

The environmental applications of 2-Amino-6-ethylbenzoic acid-based compounds are also noteworthy. Research has shown that these compounds can be used to remove heavy metals from contaminated water sources through chelation. This property makes them valuable for developing cost-effective and environmentally friendly methods for water treatment and remediation.

In conclusion, 2-Amino-6-ethylbenzoic acid (CAS No. 66232-56-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and potential therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.